Cas no 2351897-84-0 (methyl (2R,3S,4R)-3,4-dihydroxypyrrolidine-2-carboxylate)

• Product Name: methyl (2R,3S,4R)-3,4-dihydroxypyrrolidine-2-carboxylate
• CAS No: 2351897-84-0
• MF: C₆H₁₁NO₄
• MW: 161.155842065811
• CID: 5946444
• PubChem ID: 145899393
• Update Time: 2025-06-08

methyl (2R,3S,4R)-3,4-dihydroxypyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-methyl (2R,3S,4R)-3,4-dihydroxypyrrolidine-2-carboxylate
• methyl (2R,3S,4R)-3,4-dihydroxypyrrolidine-2-carboxylate
• EN300-7466572
• EN300-7466745
• 2351897-84-0

• Inchi： 1S/C6H11NO4/c1-11-6(10)4-5(9)3(8)2-7-4/h3-5,7-9H,2H2,1H3/t3-,4-,5-/m1/s1
• InChI Key： VHDQQQKRGLUVGT-UOWFLXDJSA-N
• SMILES： O[C@@H]1[C@@H](CN[C@H]1C(=O)OC)O

Computed Properties

• Exact Mass: 161.06880783g/mol
• Monoisotopic Mass: 161.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 78.8Ų

Additional information on methyl (2R,3S,4R)-3,4-dihydroxypyrrolidine-2-carboxylate

Introduction to Methyl (2R,3S,4R)-3,4-Dihydroxypyrrolidine-2-Carboxylate (CAS No. 2351897-84-0)

Methyl (2R,3S,4R)-3,4-dihydroxypyrrolidine-2-carboxylate is a bioactive compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential therapeutic applications. With a CAS number 2351897-84-0, this compound is of particular interest for its role in the development of novel drug candidates. The stereochemistry of the molecule, specifically the configuration at the 2, 3, and 4 positions of the pyrrolidine ring, contributes to its distinct chemical and pharmacological profile.

The compound's structure consists of a pyrrolidine core substituted with hydroxyl groups at the 3 and 4 positions and a carboxylate group at the 2 position, which is further esterified with a methyl group. This arrangement imparts specific interactions with biological targets, making it a promising candidate for further investigation. The stereochemical purity of Methyl (2R,3S,4R)-3,4-dihydroxypyrrolidine-2-carboxylate is crucial for its biological activity, as enantiomeric differences can significantly influence pharmacokinetic and pharmacodynamic properties.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research has suggested that it may exhibit neuroprotective effects, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The hydroxyl groups in its structure allow for interactions with biological molecules, which could be exploited to modulate pathways involved in these conditions. Additionally, the compound's ability to cross the blood-brain barrier may enhance its therapeutic efficacy in central nervous system disorders.

In another line of investigation, Methyl (2R,3S,4R)-3,4-dihydroxypyrrolidine-2-carboxylate has been explored for its anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. The compound's molecular structure suggests that it can interact with inflammatory pathways by modulating key enzymes and cytokines. Preclinical studies have demonstrated promising results in reducing inflammation markers in animal models, indicating its potential as a lead compound for developing anti-inflammatory therapies.

The synthesis of Methyl (2R,3S,4R)-3,4-dihydroxypyrrolidine-2-carboxylate presents unique challenges due to its complex stereochemistry. Advanced synthetic methodologies are required to achieve high enantiomeric purity. Techniques such as chiral resolution and asymmetric synthesis are often employed to isolate the desired stereoisomer. The development of efficient synthetic routes is essential for scaling up production and making this compound more accessible for further research and clinical trials.

Advances in computational chemistry have also played a significant role in understanding the behavior of Methyl (2R,3S,4R)-3,4-dihydroxypyrrolidine-2-carboxylate. Molecular modeling studies can predict how this compound interacts with biological targets at the atomic level. These insights are invaluable for designing derivatives with enhanced potency and reduced side effects. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process and bring new therapeutic options to patients more quickly.

The future of Methyl (2R,3S,4R)-3,4-dihydroxypyrrolidine-2-carboxylate lies in its translation from preclinical research to clinical application. As more data becomes available on its safety and efficacy, regulatory agencies will evaluate whether it meets the criteria for approval as a new drug or an investigational new drug (IND). Collaborative efforts between academic institutions and pharmaceutical companies are crucial for advancing this compound through clinical trials and bringing it closer to patient use.

In conclusion, Methyl (2R,3S,4R)-3,4-dihydroxypyrrolidine-2-carboxylate is a highly promising compound with significant potential in pharmaceutical applications. Its unique structural features and biological activities make it an attractive candidate for treating various diseases. Continued research into its synthesis, mechanism of action, and clinical efficacy will be essential for realizing its full therapeutic potential.